Cas no 325769-34-4 (N-(2-Methylphenyl)-N'-[4-(3-methylphenyl)-5-(pyridin-4-yl)-1,3-thiazol-2-yl]urea)

N-(2-Methylphenyl)-N'-[4-(3-methylphenyl)-5-(pyridin-4-yl)-1,3-thiazol-2-yl]urea structure
325769-34-4 structure
Product Name:N-(2-Methylphenyl)-N'-[4-(3-methylphenyl)-5-(pyridin-4-yl)-1,3-thiazol-2-yl]urea
CAS No:325769-34-4
MF:C23H20N4OS
MW:400.496103286743
CID:2822128
PubChem ID:53437437
Update Time:2025-04-21

N-(2-Methylphenyl)-N'-[4-(3-methylphenyl)-5-(pyridin-4-yl)-1,3-thiazol-2-yl]urea Chemical and Physical Properties

Names and Identifiers

    • N-(2-Methylphenyl)-N'-[4-(3-methylphenyl)-5-(pyridin-4-yl)-1,3-thiazol-2-yl]urea
    • DTXSID80701083
    • 325769-34-4
    • Inchi: 1S/C23H20N4OS/c1-15-6-5-8-18(14-15)20-21(17-10-12-24-13-11-17)29-23(26-20)27-22(28)25-19-9-4-3-7-16(19)2/h3-14H,1-2H3,(H2,25,26,27,28)
    • InChI Key: VZTONMGOQFXJGS-UHFFFAOYSA-N
    • SMILES: S1C(NC(NC2C=CC=CC=2C)=O)=NC(=C1C1C=CN=CC=1)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 400.13578245Da
  • Monoisotopic Mass: 400.13578245Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 541
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 95.2Ų

N-(2-Methylphenyl)-N'-[4-(3-methylphenyl)-5-(pyridin-4-yl)-1,3-thiazol-2-yl]urea Related Literature

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